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Compound of Interest

Compound Name: (+)-Biotin-ONP

Cat. No.: B13396673 Get Quote

An In-Depth Technical Guide to (+)-Biotin-ONP: A Core Reagent for Biotinylation

For researchers, scientists, and drug development professionals, the strategic modification of

biomolecules is a cornerstone of innovation. Among the arsenal of bioconjugation techniques,

biotinylation stands out for its high specificity and robust application in detection, purification,

and targeted delivery. This guide provides a comprehensive overview of (+)-Biotin-ONP (Biotin

p-nitrophenyl ester), a key reagent in this field, detailing its properties, applications, and the

methodologies for its effective use.

Core Properties of (+)-Biotin-ONP
(+)-Biotin-ONP is a pre-activated derivative of biotin, designed for the efficient labeling of

proteins, peptides, and other molecules.[1] The p-nitrophenyl ester group serves as a good

leaving group, facilitating the acylation of nucleophiles such as primary amines.
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Property Value

CAS Number 33755-53-2

Molecular Weight 365.40 g/mol

Empirical Formula C₁₆H₁₉N₃O₅S

Appearance White to yellow powder

Melting Point 163-165 °C

Solubility
Soluble in methanol (25 mg/mL), DMF, and

NMP

Storage
Stable for at least 2 years when stored at -20°C.

Short term storage at +4°C is also acceptable.

Mechanism of Action and Advantages
The primary application of (+)-Biotin-ONP is the covalent attachment of a biotin moiety to a

target molecule, a process known as biotinylation. This reaction typically targets primary

amines, such as the N-terminal α-amino group of a peptide or the ε-amino group of a lysine

residue.[2] The reaction proceeds via nucleophilic acyl substitution, where the amine attacks

the carbonyl carbon of the ester, leading to the formation of a stable amide bond and the

release of p-nitrophenol.

Compared to other biotinylation reagents like Biotin-OSu (N-hydroxysuccinimide ester), (+)-
Biotin-ONP offers several advantages, including greater reactivity and higher solubility in

common organic solvents used in peptide synthesis.[1][3]

Applications in Research and Development
The high-affinity interaction between biotin and avidin or streptavidin (K D ≈ 10⁻¹⁵ M) is the

foundation for the widespread use of biotinylated molecules.[2]

Detection and Quantification: Biotinylated proteins or peptides are readily detected in assays

such as ELISA, Western blotting, and immunohistochemistry using enzyme-conjugated

streptavidin.[4][5]
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Purification: The strong biotin-streptavidin bond allows for the efficient affinity purification of

biotinylated molecules and their binding partners from complex mixtures.[6]

Drug Delivery: In drug development, biotinylation can be used to target drugs to specific cells

or tissues that express biotin receptors.[4]

Peptide Arrays and Spot Synthesis: (+)-Biotin-ONP is particularly effective for the

biotinylation of peptides synthesized on cellulose membranes (spot synthesis), a technique

used for high-throughput screening of peptide-protein interactions.[2][7]

PROTACs: It has been described as a linker for the synthesis of Proteolysis Targeting

Chimeras (PROTACs), which are novel therapeutic agents that induce protein degradation.

[1]

Experimental Protocols
General Protocol for Biotinylation of Peptides in
Solution
This protocol provides a general guideline for the biotinylation of a peptide containing a primary

amine in a solution phase.

Peptide Preparation: Dissolve the peptide in a suitable buffer with a pH in the range of 7.5-

8.5 to ensure the primary amine is deprotonated and thus nucleophilic. Common buffers

include phosphate-buffered saline (PBS) or bicarbonate buffer.

Reagent Preparation: Immediately before use, dissolve (+)-Biotin-ONP in an organic solvent

such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Biotinylation Reaction: Add a 10- to 20-fold molar excess of the (+)-Biotin-ONP solution to

the peptide solution. The optimal molar ratio may need to be determined empirically.

Incubation: Allow the reaction to proceed for 1-2 hours at room temperature with gentle

stirring. The reaction can also be performed at 4°C overnight.

Quenching: Quench the reaction by adding a small molecule with a primary amine, such as

Tris or lysine, to consume any unreacted (+)-Biotin-ONP.
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Purification: Remove excess, unreacted biotinylation reagent and the p-nitrophenol

byproduct by dialysis, size-exclusion chromatography, or reverse-phase HPLC.

Confirmation: The extent of biotinylation can be assessed using methods such as the HABA

(4'-hydroxyazobenzene-2-carboxylic acid) assay or mass spectrometry.

Protocol for Biotinylation during Solid-Phase Peptide
Synthesis (SPPS)
(+)-Biotin-ONP is highly effective for labeling peptides while they are still attached to the solid

support.

Peptide Synthesis: Synthesize the peptide on a suitable resin using standard Fmoc or Boc

chemistry.

N-terminal Deprotection: After the final amino acid has been coupled, remove the N-terminal

protecting group (e.g., Fmoc).

Biotinylation: Prepare a solution of (+)-Biotin-ONP (typically 2-5 equivalents) in a suitable

solvent like NMP or DMF. Add this solution to the deprotected peptide-resin.

Coupling: Allow the coupling reaction to proceed for 40 minutes to 2 hours at room

temperature.[8] The completion of the reaction can be monitored using a colorimetric test

such as the Kaiser test.

Washing: Thoroughly wash the resin with DMF and then dichloromethane (DCM) to remove

excess reagent and byproducts.

Cleavage and Deprotection: Cleave the biotinylated peptide from the resin and remove the

side-chain protecting groups using a standard cleavage cocktail (e.g., TFA-based).

Purification: Purify the crude biotinylated peptide using reverse-phase HPLC.

Visualizing the Workflow
The following diagrams illustrate the key processes involving (+)-Biotin-ONP.
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Caption: Reaction scheme for peptide biotinylation using (+)-Biotin-ONP.
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Caption: Workflow for the detection or purification of a biotinylated peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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